Cas no 117241-31-3 (Benzoic acid, 3,4,5-tris(dodecyloxy)-)

Benzoic acid, 3,4,5-tris(dodecyloxy)-, is a lipophilic derivative of benzoic acid featuring three dodecyloxy (C12H25O) substituents at the 3, 4, and 5 positions. This structural modification enhances its solubility in nonpolar organic solvents, making it suitable for applications requiring hydrophobic interactions or phase-transfer processes. The long alkyl chains contribute to its surfactant-like properties, enabling potential use in emulsification or as a stabilizer in colloidal systems. Its aromatic core retains reactivity for further functionalization, while the alkoxy groups provide steric hindrance, influencing its thermal and oxidative stability. This compound is of interest in materials science, particularly for designing amphiphilic molecules or modifying surface properties.
Benzoic acid, 3,4,5-tris(dodecyloxy)- structure
117241-31-3 structure
Product Name:Benzoic acid, 3,4,5-tris(dodecyloxy)-
CAS No:117241-31-3
MF:C43H78O5
MW:675.076434612274
MDL:MFCD31697644
CID:1210580
Update Time:2025-05-23

Benzoic acid, 3,4,5-tris(dodecyloxy)- Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 3,4,5-tris(dodecyloxy)-
    • 3,4,5-tridodecoxybenzoic acid
    • MDL: MFCD31697644
    • Inchi: 1S/C43H78O5/c1-4-7-10-13-16-19-22-25-28-31-34-46-40-37-39(43(44)45)38-41(47-35-32-29-26-23-20-17-14-11-8-5-2)42(40)48-36-33-30-27-24-21-18-15-12-9-6-3/h37-38H,4-36H2,1-3H3,(H,44,45)
    • InChI Key: CEJSFFKDFWPORO-UHFFFAOYSA-N
    • SMILES: O(C1C(=CC(C(=O)O)=CC=1OCCCCCCCCCCCC)OCCCCCCCCCCCC)CCCCCCCCCCCC

Computed Properties

  • Exact Mass: 674.58524

Experimental Properties

  • PSA: 64.99

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Additional information on Benzoic acid, 3,4,5-tris(dodecyloxy)-

Benzoic acid, 3,4,5-tris(dodecyloxy)-: A Comprehensive Overview in Modern Chemical and Pharmaceutical Research

Benzoic acid, 3,4,5-tris(dodecyloxy)-, is a polyalkylated benzoic acid derivative that has garnered significant attention in the field of chemical and pharmaceutical research due to its unique structural properties and potential applications. This compound, identified by the CAS number 117241-31-3, represents a sophisticated modification of benzoic acid through the introduction of three dodecyloxy groups at the 3, 4, and 5 positions of the benzene ring. Such modifications often enhance solubility, stability, and bioavailability, making it a promising candidate for various industrial and therapeutic applications.

The structure of Benzoic acid, 3,4,5-tris(dodecyloxy)- consists of a benzoic acid core substituted with three dodecyloxy (C12H25O-) groups. This extensive alkylation not only increases the molecular weight but also imparts hydrophobic characteristics to the molecule. The long alkyl chains contribute to enhanced lipophilicity, which can be particularly beneficial in drug formulations where membrane penetration and bioavailability are critical factors.

In recent years, there has been growing interest in polyalkylated benzoic acid derivatives due to their potential as intermediates in the synthesis of more complex pharmaceuticals. The CAS number 117241-31-3 serves as a unique identifier for this specific compound, facilitating its recognition and use in research and industrial settings. The synthesis of Benzoic acid, 3,4,5-tris(dodecyloxy)- typically involves multi-step organic reactions, including etherification processes that require precise control over reaction conditions to ensure high yield and purity.

One of the most compelling aspects of Benzoic acid, 3,4,5-tris(dodecyloxy)- is its potential application in pharmaceutical formulations. The presence of long alkyl chains can improve the compound's solubility in oils and other lipophilic solvents, making it suitable for topical treatments and transdermal drug delivery systems. Furthermore, its structural similarity to naturally occurring compounds suggests that it may have bioactive properties that could be exploited for therapeutic purposes.

Recent studies have explored the chemical reactivity of Benzoic acid, 3,4,5-tris(dodecyloxy)- in various contexts. For instance, researchers have investigated its potential as a precursor in the synthesis of more complex molecules with specific biological activities. The benzene ring itself is a versatile scaffold that can be further functionalized to create compounds with tailored properties. The dodecyloxy groups attached to the ring not only enhance lipophilicity but also provide sites for further chemical modification.

The synthetic pathways for Benzoic acid, 3,4,5-tris(dodecyloxy)- have been optimized to achieve high efficiency and scalability. These methods often involve the use of Grignard reagents or other organometallic compounds to facilitate the introduction of dodecyloxy groups onto the benzene ring. Advances in catalytic systems have further improved the sustainability and cost-effectiveness of these synthetic routes.

From a pharmaceutical perspective, Benzoic acid derivatives are known for their antimicrobial properties. While Benzoic acid itself has been widely used as a preservative in food and cosmetics due to its ability to inhibit bacterial growth at low concentrations (benzoic acid concentration), its polyalkylated derivatives like Benzoic acid, 3,4,5-tris(dodecyloxy)- may exhibit enhanced efficacy or different mechanisms of action. This has prompted investigations into their potential use as novel antimicrobial agents or as components in combination therapies.

The biological activity of Benzoic acid derivatives is often influenced by their solubility profile. By introducing long alkyl chains such as those present in Benzoic acid, 3,(dodecyloxy)- groups, researchers can modulate solubility to improve bioavailability and target specificity. This balance between hydrophilicity and lipophilicity is crucial for designing effective drug candidates that can traverse biological membranes while maintaining stability.

In conclusion, Benzoic acid, 3,4,5-tris(dodecyloxy)-, identified by its CAS number 117241-31-3, represents an intriguing compound with significant potential in modern chemical and pharmaceutical research. Its unique structure combines hydrophobic alkyl chains with a benzoic acid core, offering opportunities for diverse applications ranging from drug development to industrial chemistry. As research continues to uncover new synthetic methods and biological activities, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.

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